Cas no 2228730-51-4 (5-(3-methoxyazetidin-3-yl)methyl-1-methyl-3-phenyl-1H-pyrazole)

• Product Name: 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-3-phenyl-1H-pyrazole
• CAS No: 2228730-51-4
• MF: C₁₅H₁₉N₃O
• MW: 257.330863237381
• CID: 6233536
• PubChem ID: 165703486
• Update Time: 2025-05-19

5-(3-methoxyazetidin-3-yl)methyl-1-methyl-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-3-phenyl-1H-pyrazole
• 5-[(3-methoxyazetidin-3-yl)methyl]-1-methyl-3-phenyl-1H-pyrazole
• EN300-1864096
• 2228730-51-4

• Inchi： 1S/C15H19N3O/c1-18-13(9-15(19-2)10-16-11-15)8-14(17-18)12-6-4-3-5-7-12/h3-8,16H,9-11H2,1-2H3
• InChI Key： PLQGKHHWNUMTAB-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2=CC(C3C=CC=CC=3)=NN2C)CNC1

Computed Properties

• Exact Mass: 257.152812238g/mol
• Monoisotopic Mass: 257.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.1Ų

Additional information on 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-3-phenyl-1H-pyrazole

Introduction to 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-3-phenyl-1H-pyrazole (CAS No. 2228730-51-4)

5-(3-methoxyazetidin-3-yl)methyl-1-methyl-3-phenyl-1H-pyrazole is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique chemical structure and its CAS number 2228730-51-4, represents a promising scaffold for the development of novel therapeutic agents. The molecular framework of this compound integrates several key pharmacophoric elements, including a pyrazole core, a phenyl group, and an azetidine moiety, which collectively contribute to its potential biological activity.

The pyrazole ring is a well-documented pharmacophore in drug discovery, known for its ability to interact with various biological targets such as enzymes and receptors. In particular, the 1H-pyrazole derivative exhibits a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a methyl group at the 1-position and a phenyl group at the 3-position further enhances the compound's pharmacological profile by increasing its lipophilicity and improving binding affinity to biological targets.

The azetidine ring in this compound introduces additional functional diversity, enabling potential interactions with specific enzymes or receptors that are not accessible to simpler heterocyclic compounds. The 3-methoxyazetidin-3-yl substituent is particularly noteworthy, as methoxy groups are frequently employed in medicinal chemistry to modulate metabolic stability and bioavailability. This structural feature may contribute to the compound's pharmacokinetic properties, making it a valuable candidate for further development.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have suggested that the combination of the pyrazole, phenyl, and azetidine moieties may allow for selective binding to proteins involved in disease pathways. For instance, computational studies have indicated that this compound could interact with kinases and other enzymes implicated in cancer progression. These findings align with emerging research trends that emphasize the importance of multicomponent scaffolds in drug design.

In vitro experiments have begun to explore the potential therapeutic applications of this compound. Preliminary data suggest that it may exhibit inhibitory activity against certain kinases, which are critical targets in oncology research. The phenyl group and the pyrazole core appear to play key roles in mediating these interactions, potentially leading to the development of novel kinase inhibitors. Additionally, the methoxyazetidine moiety may contribute to selectivity by interacting with specific residues on the target protein.

The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to construct complex heterocyclic frameworks with high precision. Modern synthetic methodologies have enabled chemists to efficiently assemble this molecule from readily available precursors. The use of transition metal-catalyzed reactions has been particularly valuable in constructing the pyrazole and azetidine rings, ensuring high yields and minimal byproduct formation.

As interest in structure-based drug design continues to grow, compounds like 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-3-phenyl-1H-pyrazole are being evaluated for their potential as lead compounds. The integration of multiple pharmacophoric elements into a single molecule allows for fine-tuning of biological activity through rational modifications. This approach is particularly attractive for developing drugs with enhanced potency and reduced side effects.

The role of computational tools in accelerating drug discovery cannot be overstated. Molecular docking simulations have been employed to predict how this compound might bind to various biological targets. These simulations have provided insights into optimal binding orientations and key interaction points, guiding experimental efforts toward more effective derivatives. Furthermore, virtual screening techniques have helped identify analogs with improved properties without extensive experimental testing.

Future research directions may focus on optimizing the pharmacokinetic profile of this compound through structural modifications. For example, exploring alternative substituents on the pyrazole ring or incorporating additional functional groups could enhance its metabolic stability or bioavailability. Additionally, investigating its interactions with cellular components using advanced biophysical techniques may reveal new therapeutic applications.

The broader implications of this work extend beyond individual compounds to advancements in drug design principles. The successful development of novel heterocyclic scaffolds like this one underscores the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists. Such collaborations are essential for translating complex chemical structures into effective therapeutic agents that address unmet medical needs.

In conclusion,5-(3-methoxyazetidin-3-yl)methyl-1-methyl-3-phenyl-1H-pyrazole (CAS No. 2228730-51-4) represents a promising candidate for further pharmaceutical development. Its unique structural features and preliminary biological activity make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research progresses, this compound is likely to play a significant role in advancing our understanding of structure-function relationships in drug discovery.